3-chloro-4-[(2,4-difluorophenyl)methyl]-5-methyl-4H-1,2,4-triazole

Specification

• CAS No.: 1339607-06-5
• Molecular Formula: C10H8ClF2N3
• Molecular Weight: 243.64 g/mol
• IUPAC Name: 3-chloro-4-[(2,4-difluorophenyl)methyl]-5-methyl-1,2,4-triazole
• Standard InChI: InChI=1S/C10H8ClF2N3/c1-6-14-15-10(11)16(6)5-7-2-3-8(12)4-9(7)13/h2-4H,5H2,1H3
• Standard InChI Key: ZKKZTLSNZRMYDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1CC2=C(C=C(C=C2)F)F)Cl

Introduction

3-chloro-4-[(2,4-difluorophenyl)methyl]-5-methyl-4H-1,2,4-triazole is a heterocyclic compound belonging to the class of 1,2,4-triazoles. These triazoles are widely studied due to their diverse biological activities and applications in pharmaceuticals, agrochemicals, and material sciences. The compound is characterized by its triazole ring substituted with a chlorine atom, a methyl group, and a difluorophenylmethyl moiety.

Synthesis Pathways

The synthesis of this compound typically involves multistep reactions starting with commercially available precursors. The general synthetic approach includes:

• Formation of the Triazole Ring: Cyclization reactions using hydrazine derivatives and carbonyl compounds.

• Substitution Reactions: Introduction of the chlorine atom and methyl group onto the triazole ring.

• Attachment of the Difluorophenylmethyl Group: This step often involves benzylation reactions using difluorobenzyl halides under basic or catalytic conditions.

Table 2: Representative Synthetic Steps

Step No.	Reaction Type	Reagents/Conditions
1	Cyclization	Hydrazine hydrate + carboxylic acid
2	Halogenation	Chlorinating agents (e.g., POCl3)
3	Benzylation	Difluorobenzyl bromide + base (NaOH/KOH)

Applications in Chemistry and Biology

This compound is part of a broader category of triazoles that exhibit significant biological activity:

• Pharmaceutical Applications:

  • Antifungal properties similar to other triazoles like fluconazole or itraconazole.

  • Potential anticancer activity due to its ability to interact with enzymes and proteins critical for cell survival.

• Agrochemical Use:

  • May act as a fungicide or pesticide due to its structural similarity to other bioactive triazoles.

Biological Activity and Mechanisms

Studies on related triazole compounds suggest that this molecule may act by:

• Inhibiting fungal cytochrome P450 enzymes involved in ergosterol biosynthesis.

• Binding to specific protein targets in cancer cells, leading to apoptosis or inhibition of proliferation.

Table 3: Comparative Biological Activities of Related Triazoles

Activity Type	Observed Effect	Reference Compound
Antifungal	MIC ≤25 µg/mL	N-(5-amino-1H-1,2,4-triazol-3-yl)pyridine
Anticancer	Induction of apoptosis	Substituted benzene-sulfonamides